Cas no 138906-43-1 (4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside)

• Product Name: 4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside
• CAS No: 138906-43-1
• MF: C₂₈H₂₅NO₈
• MW: 503.5000
• MDL: MFCD06797124
• CID: 902459
• PubChem ID: 87557903
• Update Time: 2025-06-30

4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl 4,6-o-benzylidene-2-deoxy-2-phthalimido-beta-d-glucopyranoside
• 2-[(2R,4aR,6S,7R,8R,8aS)-8-hydroxy-6-(4-methoxyphenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]isoindole-1,3-dione
• 4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside
• 2-[(6S,8As)-8-hydroxy-6-(4-methoxyphenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-
• beta-D-Glucopyranoside, 4-methoxyphenyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-4,6-O-[(R)-phenylmethylene]-
• AKOS027320197
• 138906-43-1
• 4-Methoxyphenyl 4,6-O-benzylidene-2-deoxy-2-phthalimido-b-D-glucopyranoside
• 2-[(4aR,6S,7R,8R,8aS)-8-hydroxy-6-(4-methoxyphenoxy)-2-phenyl-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[(4AR,6S,7R,8R,8AS)-8-HYDROXY-6-(4-METHOXYPHENOXY)-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXIN-7-YL]ISOINDOLE-1,3-DIONE
• SHSWKRFHEJOKLK-XSVWMRDFSA-N
• T71750
• 889453-93-4
• W-201176
• 2-((4AR,6S,7R,8R,8aS)-8-hydroxy-6-(4-methoxyphenoxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl)isoindoline-1,3-dione
• SCHEMBL3629209
• AS-75036

• MDL： MFCD06797124
• Inchi： 1S/C28H25NO8/c1-33-17-11-13-18(14-12-17)35-28-22(29-25(31)19-9-5-6-10-20(19)26(29)32)23(30)24-21(36-28)15-34-27(37-24)16-7-3-2-4-8-16/h2-14,21-24,27-28,30H,15H2,1H3/t21?,22?,23?,24-,27?,28-/m1/s1
• InChI Key： SHSWKRFHEJOKLK-BJGJPAROSA-N
• SMILES： O1[C@]([H])(C([H])(C([H])([C@@]2([H])C1([H])C([H])([H])OC([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O2)O[H])N1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O)OC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 503.15800
• Monoisotopic Mass: 503.15801676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 136.0 to 142.0 deg-C
• Boiling Point: 713.4±60.0 °C at 760 mmHg
• Flash Point: 385.3±32.9 °C
• Refractive Index: 11.5 ° (C=1, CHCl3)
• PSA: 103.76000
• LogP: 2.87670
• Solubility: Not determined
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside

Comprehensive Overview of 4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside (CAS No. 138906-43-1)

4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside (CAS No. 138906-43-1) is a specialized carbohydrate derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of glycosides, featuring a β-D-glucopyranoside backbone modified with a phthalimido group at the 2-position and a benzylidene protecting group at the 4,6-positions. Its unique structure makes it a valuable intermediate in the synthesis of complex glycoconjugates and glycomimetics, which are pivotal in drug discovery and development.

The growing interest in carbohydrate-based therapeutics has propelled the demand for advanced intermediates like 4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside. Researchers are particularly intrigued by its potential applications in glycosylation reactions, where it serves as a donor for constructing oligosaccharides and glycoproteins. Recent studies highlight its role in developing targeted drug delivery systems and biomarkers for diseases such as cancer and infectious diseases, aligning with the current focus on precision medicine.

From a synthetic perspective, the benzylidene and phthalimido groups in this compound offer robust protection for hydroxyl and amino functionalities, respectively, enabling selective modifications. This property is critical for stereoselective synthesis, a hot topic in modern organic chemistry. The compound’s stability under various reaction conditions further enhances its utility in multi-step syntheses, making it a favorite among chemists exploring green chemistry and atom-economical processes.

The 4-methoxyphenyl moiety in this molecule is another noteworthy feature, as it contributes to the compound’s solubility and reactivity profile. This attribute is particularly relevant in the context of solvent-free reactions and microwave-assisted synthesis, which are gaining traction due to their environmental and efficiency benefits. Users searching for high-yielding glycosylation protocols or protected sugar derivatives will find this compound highly relevant to their work.

In the pharmaceutical industry, 4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside is often employed in the design of glycosidase inhibitors and antiviral agents. Its structural mimicry of natural carbohydrates allows it to interfere with pathogenic glycosylation pathways, a mechanism of action that resonates with the rising interest in antiviral drug development post-pandemic. Additionally, its potential in glycobiology research is underscored by its use in probing carbohydrate-protein interactions, a key area in immunotherapy and vaccine design.

For researchers and manufacturers, the compound’s CAS No. 138906-43-1 serves as a critical identifier in regulatory documentation and quality control. Its availability from reputable suppliers ensures consistency in high-throughput screening and combinatorial chemistry, addressing the need for reliable building blocks in drug discovery pipelines. The compound’s compatibility with automated synthesis platforms further enhances its appeal in industrial settings.

In summary, 4-Methoxyphenyl 4,6-O-Benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside stands at the intersection of synthetic chemistry, glycobiology, and pharmaceutical innovation. Its multifaceted applications and alignment with contemporary research trends—such as sustainable synthesis and therapeutic glycoconjugates—make it a compound of enduring significance. As the scientific community continues to explore the glycosciences, this molecule will undoubtedly remain a cornerstone in advancing both fundamental and applied research.